Cas no 2034428-35-6 (6-(oxolan-3-yloxy)-N-(1,3-thiazol-2-yl)pyridine-3-carboxamide)

• Product Name: 6-(oxolan-3-yloxy)-N-(1,3-thiazol-2-yl)pyridine-3-carboxamide
• CAS No: 2034428-35-6
• MF: C₁₃H₁₃N₃O₃S
• MW: 291.325621366501
• CID: 5552977
• Update Time: 2025-05-19

6-(oxolan-3-yloxy)-N-(1,3-thiazol-2-yl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-(oxolan-3-yloxy)-N-(1,3-thiazol-2-yl)pyridine-3-carboxamide

• Inchi： 1S/C13H13N3O3S/c17-12(16-13-14-4-6-20-13)9-1-2-11(15-7-9)19-10-3-5-18-8-10/h1-2,4,6-7,10H,3,5,8H2,(H,14,16,17)
• InChI Key： NCJUUXRSRLJMON-UHFFFAOYSA-N
• SMILES： C1=NC(OC2CCOC2)=CC=C1C(NC1=NC=CS1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 6-(oxolan-3-yloxy)-N-(1,3-thiazol-2-yl)pyridine-3-carboxamide

Comprehensive Overview of 6-(oxolan-3-yloxy)-N-(1,3-thiazol-2-yl)pyridine-3-carboxamide (CAS No. 2034428-35-6)

The compound 6-(oxolan-3-yloxy)-N-(1,3-thiazol-2-yl)pyridine-3-carboxamide (CAS No. 2034428-35-6) is a pyridine-carboxamide derivative with a unique structural framework, combining a thiazole ring and an oxolane (tetrahydrofuran) moiety. This molecular architecture has garnered significant interest in pharmaceutical and agrochemical research due to its potential bioactive properties. The presence of both heterocyclic components enhances its ability to interact with biological targets, making it a candidate for further exploration in drug discovery.

Recent studies highlight the growing demand for small-molecule modulators in therapeutic applications, particularly in kinase inhibition and enzyme targeting. The 6-(oxolan-3-yloxy)-N-(1,3-thiazol-2-yl)pyridine-3-carboxamide structure aligns with this trend, as its carboxamide group and thiazole ring are known to exhibit binding affinity toward proteins involved in signaling pathways. Researchers are actively investigating its potential in anti-inflammatory and metabolic disorder treatments, addressing key health concerns such as diabetes and autoimmune diseases.

From a synthetic chemistry perspective, the compound's oxolane-3-yloxy linkage introduces steric and electronic effects that influence its solubility and stability. These properties are critical for formulation development, a topic frequently searched by professionals in pharmaceutical manufacturing. Optimizing such parameters can improve bioavailability, a recurring challenge in drug delivery systems. Computational modeling studies suggest that the pyridine-thiazole core may also serve as a scaffold for covalent inhibitors, a hot topic in precision medicine.

In agrochemical applications, 6-(oxolan-3-yloxy)-N-(1,3-thiazol-2-yl)pyridine-3-carboxamide has been explored for its potential as a pesticide intermediate. The thiazole moiety is known to confer insecticidal and fungicidal activity, aligning with the industry's push for sustainable crop protection. With increasing global focus on food security, this compound's role in developing low-toxicity alternatives resonates with current agricultural innovations.

The compound's CAS No. 2034428-35-6 is frequently queried in patent databases and chemical regulatory platforms, reflecting its commercial relevance. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its purity, a common concern among quality control specialists. Furthermore, its synthetic routes are a subject of academic interest, with publications often discussing catalytic methods and green chemistry approaches to reduce environmental impact.

As the scientific community prioritizes structure-activity relationship (SAR) studies, 6-(oxolan-3-yloxy)-N-(1,3-thiazol-2-yl)pyridine-3-carboxamide offers a versatile template for medicinal chemistry optimization. Its drug-likeness scores, calculated using Lipinski's rule of five, indicate favorable ADME (absorption, distribution, metabolism, excretion) profiles. These metrics are vital for preclinical research, a trending topic in biotech forums and AI-driven drug design platforms.

In conclusion, 6-(oxolan-3-yloxy)-N-(1,3-thiazol-2-yl)pyridine-3-carboxamide (CAS No. 2034428-35-6) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural features and bioactive potential position it as a valuable subject for ongoing research, addressing contemporary challenges in healthcare and sustainable agriculture.